Cas no 1428233-30-0 (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonyl chloride)

• Product name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonyl chloride
• CAS No: 1428233-30-0
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 5843344
• PubChem ID: 71777810

6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonyl chloride
• 5H-Pyrazolo[5,1-b][1,3]oxazine-3-carbonyl chloride, 6,7-dihydro-
• MFCD24387685
• SY332773
• 1428233-30-0
• F2147-1311
• AKOS026715501

• Inchi： 1S/C7H7ClN2O2/c8-6(11)5-4-9-10-2-1-3-12-7(5)10/h4H,1-3H2
• InChI Key： QFJSKSQKIACHTC-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=C2N(N=C1)CCCO2)=O

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 342.7±30.0 °C(Predicted)
• pka: -0.05±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonyl chloride

Comprehensive Overview of 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonyl chloride (CAS No. 1428233-30-0)

6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonyl chloride (CAS No. 1428233-30-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbonyl chloride derivative is a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Its unique pyrazolo-oxazine scaffold offers structural versatility, making it a valuable building block in medicinal chemistry.

The compound's CAS number 1428233-30-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers frequently search for "6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonyl chloride uses" or "synthesis methods for CAS 1428233-30-0," reflecting its relevance in drug discovery. Recent trends highlight its potential in developing kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

From a synthetic perspective, the carbonyl chloride moiety in this compound enables efficient amide bond formation, a reaction pivotal in peptide coupling and prodrug design. This property is frequently explored in queries like "how to functionalize pyrazolo-oxazine derivatives" or "applications of heterocyclic carbonyl chlorides." The compound's stability under controlled conditions further enhances its utility in multi-step organic syntheses.

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Emerging applications in material science have expanded the relevance of 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonyl chloride beyond life sciences. Its incorporation into functional polymers and surface modification agents is being explored, as evidenced by searches for "heterocyclic monomers for conductive materials." This dual applicability in biomedical and advanced material domains underscores the compound's multidisciplinary value.

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Looking forward, the scientific community anticipates expanded utilization of 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonyl chloride in fragment-based drug discovery. Its balanced physicochemical properties and synthetic tractability address current needs in lead optimization, making it a compound of enduring relevance in modern chemical research and development.